Cas no 56-84-8 (L-Aspartic acid)

L-aspartic acid is an amino acid, which has been proved to be a precursor active molecule for colon specific active molecule delivery

L-Aspartic acid structure

Product Name:L-Aspartic acid

CAS No:56-84-8

Molecular Formula:C₄H₇NO₄

Molecular Weight:133.1027

MDL:MFCD00002616

CID:33634

PubChem ID:24277948

L-Aspartic acid Properties

Names and Identifiers

- (S)-2-Aminosuccinic acid
- L-2-Aminobutanedioic acid
- L-Aminosuccinic acid
- H-Asp-OH
- L-Aspartic acid hemimagnesium salt hydrate
- L-Aspartic acid
- L-Asparaginic acid
- ASPARTIC ACID, L-(P)
- ASPARTIC ACID, L-(RG)
- L(+)-Aspartic acid
- L-(+)-Asparticacid
- L-Asparagine
- L-ASPARTIC ACID BIOTECH
- 1-amino-1,2-carboxyethane
- asparagic acid
- L-AMinobutanedioic acid
- L-Asparagic acid
- (S)-Aminosuccinic Acid
- 湖北L-天冬氨酸生产厂家
- aspartic acid
- L-aspartate
- Aspatofort
- (2S)-2-aminobutanedioic acid
- Asparaginic acid
- (S)-Aspartic acid
- (2S)-Aspartic acid
- aspartate
- (S)-Aminobutanedioic acid
- L-Aspartinsaeure
- L-Asparaginsaeure
- L-Asparaginsyra
- Aspartic acid, L-
- Acidum asparticum
- L-(+)-Aspartic acid
- L-Asp
- Aspartate, L-
- Asparaginsaeure [German]
- Aminosuccinic acid
- Butanedioic acid,
- 1783-96-6
- D
- D-aspartate(1-)
- 1115-63-5
- DL-Asparagic acid
- DL-Aminosuccinic acid
- (R)-2-aminobutanedioic acid
- (S)-2-aminobutanedioic acid
- 17090-93-6
- (2R)-2-ammoniobutanedioate
- ASPARTIC ACID
- (2S)-2-ammoniosuccinate
- aspartic acid D-form
- D-Aspartic acid
- 2-aminobutanedioic acid
- Asp
- 2-Aminosuccinic acid
- D-aspartic acid monoanion
- (R)-2-aminosuccinic acid
- 52921-08-1
- L-aspartic acid monoanion
- 14007-45-5
- (+-)-Aspartic acid
- (2S)-2-ammoniobutanedioate
- (R,S)-Aspartic acid
- L-aspartate(1-)
- 56-84-8
- DAS
- (2R)-2-ammoniosuccinate
- 3792-50-5
- D-aspartate
- D-Asparaginsaeure
- Aspartic acid [USAN:USP:INN]
- bmse000031
- ASPARTIC ACID [EP IMPURITY]
- Aspartic acid (USP/INN)
- Tox21_500133
- NCGC00024499-03
- HB0374
- L-[14C]aspartate
- 55443-54-4
- ASPARTIC ACID [MART.]
- LYSINE ACETATE IMPURITY A [EP IMPURITY]
- AKOS006239578
- Z995084132
- NSC-3973
- F8889-8684
- Asparagic acid (VAN)
- Deamidated asparagine
- Aminosuccinate
- ASPARTIC ACID [VANDF]
- (2S)-2-azanylbutanedioic acid
- [3H]-L-aspartic acid
- 4-04-00-02998 (Beilstein Handbook Reference)
- Acidum asparticum [INN-Latin]
- L-ASPARTIC ACID [FHFI]
- Asparagate
- A824434
- DB00128
- (S)-(+)-Aspartate
- (L)-ASPARTIC ACID
- Aspartic acid, L- (8CI)
- L-ASPARTIC ACID [JAN]
- A 9256
- L-Aspartic acid, SAJ special grade, >=99.0%
- Aspartic acid, European Pharmacopoeia (EP) Reference Standard
- ASPARTIC ACID (EP IMPURITY)
- CHEMBL274323
- NCGC00024499-02
- (2S)-Aspartate
- SR-01000597734-3
- L-Aspartic acid-13C4
- ASPARTIC ACID (USP-RS)
- NCGC00024499-06
- D00013
- DTXSID7022621
- L-Aspartic acid, BioUltra, >=99.5% (T)
- L-Aspartic acid (H-Asp-OH) USP grade
- alpha-Aminosuccinic acid
- ASPARTIC ACID (II)
- EC 200-291-6
- CHEBI:22660
- A817928
- D70832
- SR-01000597734
- bmse000875
- L-Aspartic acid, 99.0%
- Butanedioic acid, amino-, (S)-
- BRN 1723530
- Aspartic Acid (Aspartic Acid)
- L-Aspartic acid, Pharmaceutical Secondary Standard; Certified Reference Material
- NCGC00024499-01
- SDCCGSBI-0050121.P002
- potassium aspartate and magnesium aspart
- ALANINE IMPURITY A [EP IMPURITY]
- ASPARTIC ACID [USP MONOGRAPH]
- l-aspartic-acid
- PDSP2_000806
- ASPARTIC ACID [INN]
- C4H7NO4
- L(+)-Aminobernsteinsaeure
- asp
- EINECS 200-291-6
- (S)-Aspartate
- [3H]L-aspartic acid
- HMS3260K08
- (L)-Aspartate
- S5632
- Beta-L-Aspartic Acid
- ALANINE IMPURITY A (EP IMPURITY)
- AKOS015853957
- M03000
- STR04614
- Acide aspartique
- alpha-Aminosuccinate
- L-Aspartic acid, BioXtra, >=99% (HPLC)
- ASPARTIC ACID (EP MONOGRAPH)
- Asparaginic acid (VAN)
- aspartic acid,l
- A0546
- (R)-2-aminosuccinate
- Aspartic acid, United States Pharmacopeia (USP) Reference Standard
- Aspartic acid (VAN)
- L( )-Aminobernsteinsaeure
- 6899-03-2
- Asparatate
- BDBM18125
- ASPARTIC ACID [EP MONOGRAPH]
- L-Aminosuccinate
- NCGC00260818-01
- EU-0100133
- L-Aspartic acid (H-Asp-OH)
- LP00133
- NCGC00024499-05
- L-Aspartic acid, >=98%, FG
- ASPARTIC ACID [USAN]
- BPBio1_001128
- AI3-04461
- CCG-204228
- NCGC00024499-04
- L-Aspartic acid, BioReagent, suitable for cell culture, suitable for insect cell culture
- Asparagic acid
- Lopac0_000133
- 25608-40-6
- ASPARTIC ACID [II]
- PDSP1_000819
- MFCD00002616
- BRD-K97163964-001-04-1
- A4B5FB11-A4B6-4D75-9860-2ACF670700B9
- BP-13291
- ASPARTIC ACID (MART.)
- HY-N0666
- L-Aspartic acid, certified reference material, TraceCERT(R)
- .alpha.-Aminosuccinic acid, (L)-
- Acido aspartico
- (S)-(+)-Aminosuccinic acid
- (+)-Aspartate
- Tocris-0214
- DTXCID402621
- NSC 3973
- BRD-K97163964-001-03-3
- [3h]-l-asp
- [3H]-L-aspartate
- (+)-Aspartic acid
- CS-0009701
- A-9220
- C00049
- NSC3973
- L-Aspartic acid (9CI)
- HSDB 1430
- SCHEMBL3231
- L-Aspartic acid, >=98%
- L-Aspartic acid, from non-animal source, meets EP, USP testing specifications, suitable for cell culture, 98.5-101.0%
- L-Asparagate
- Acide aspartique [INN-French]
- ASPARTIC ACID [HSDB]
- aspartate magnesium
- NS00074191
- ASPARTIC ACID [MI]
- EN300-64901
- 30KYC7MIAI
- (S)-2-aminosuccinate
- DB-029944
- CCRIS 6181
- L-ASPARTIC ACID [FCC]
- NCGC00024499-10
- LYSINE ACETATE IMPURITY A (EP IMPURITY)
- L-Aspartic acid, reagent grade, >=98% (HPLC)
- FEMA NO. 3656
- butanedioic acid, amino-
- Asparaginsaeure
- (S)-(+)-Aspartic acid
- Q178450
- GTPL4534
- 39162-75-9
- CHEBI:17053
- Acido aspartico [INN-Spanish]
- ASPARTIC ACID (USP MONOGRAPH)
- L-(+)-Aspartate
- l aspartic acid
- (S)-amino-Butanedioic acid
- 2-aminosuccinic acid
- L-Aspartic acid (JP18)
- 1-Amino-1,2-carboxyethane
- L-Aspartic acid, 2
- ASPARTIC ACID [WHO-DD]
- L-Aspartic acid, Vetec(TM) reagent grade
- FEMA No. 3565
- Biomol-NT_000168
- Aspartic Acid [USAN:INN]
- (S)-Aminobutanedioate
- GTPL3309
- ASPARTIC ACID [USP-RS]
- 2-Amino-3-methylsuccinate
- UNII-30KYC7MIAI
- (S)-amino-Butanedioate
- asparaginsaure
- +Expand
- MDL： MFCD00002616
- InChIKey： CKLJMWTZIZZHCS-REOHCLBHSA-N
- Inchi： 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/t2-/m0/s1
- SMILES： O([H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])[H])=O
- BRN： 1723530

Computed Properties

Exact Mass: 133.037508g/mol
Surface Charge: 0
XLogP3: -2.8
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 133.037508g/mol
Monoisotopic Mass: 133.037508g/mol
Topological Polar Surface Area: 101Å²
Heavy Atom Count: 9
Complexity: 133
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 133.10

Experimental Properties

Temperature: 324 °C
Dissociation Constants: pK1 = 1.92 (COOH); pK2 =3.87 (COOH); pK3 = 9.87 (amine)
Taste: Acidic/neutral
LogP: -0.42670
PSA: 100.62000
Merck: 840
Refractive Index: 1.4540 (estimate)
Water Partition Coefficient: 5 g/L (25 ºC)
Boiling Point: 245.59°C (rough estimate)
Melting Point: >300 °C (dec.) (lit.)
Vapor Pressure: 2.6X10-7 mm Hg at 25 °C (est)
Flash Point: 113.5±24.6 °C
FEMA: 3656 | L-ASPARTIC ACID
Solubility: H2O: 5 mg/mL
Color/Form: Powder
PH: 2.5-3.5 (4g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents.
Solubility: Soluble in hot water, acid, alkali and salt solutions, insoluble in ethanol and ether.
pka: 1.99(at 25℃)
Specific Rotation: 25 º (c=8, 6N HCl)
Optical Activity: [α]/D 24.0 to 26.0°, c = 8 in hydrochloric acid (6 N HCl)
Density: 1.66

L-Aspartic acid Security Information

Symbol: GHS07
RTECS：CI9098500
WGK Germany：1
Safety Term：S22;S24/25
Safety Instruction： S26-S24/25-S22
Risk Phrases：R36
Dangerous goods sign： Xi Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H319
Warning Statement： P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36: eye irritation.
Signal Word：Warning
TSCA：Yes
HazardClass：IRRITANT
FLUKA BRAND F CODES：10

L-Aspartic acid Customs Data

HS CODE：29224995
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

L-Aspartic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
AAPPTec	AHD101-500g	H-Asp-OH	56-84-8		500g	$80.00	2024-07-19
abcr	AB110390-250 g	L-Aspartic acid, 98% (H-L-Asp-OH); .	56-84-8	98%	250g	€57.40	2023-04-05
Ambeed	A136286-25g	(S)-2-Aminosuccinic acid	56-84-8	98%	25g	$5.0	2024-07-18
Apollo Scientific	BIA0705-500g	L-Aspartic acid	56-84-8		500g	£29.00	2023-08-31
Cooke Chemical	A0811812-500G	L-Aspartic acid	56-84-8	98%	500g	RMB 87.20	2023-09-07
Enamine	EN300-64901-0.05g	(2S)-2-aminobutanedioic acid	56-84-8	95%	0.05g	$19.0	2023-07-08
FUJIFILM	030-23541-100G	CultureSure® L-Aspartic Acid, Animal-derived-free	56-84-8		100g	JPY 14000	2023-09-15
Life Chemicals	F8889-8684-0.25g	(2S)-2-aminobutanedioic acid	56-84-8	95%+	0.25g	$18.0	2023-11-21
MedChemExpress	HY-N0666-10mM*1mLinWater	L-Aspartic acid	56-84-8	≥98.0%	10mM*1mLinWater	￥500	2023-07-26
S e l l e c k ZHONG GUO	S5632-25mg	L-aspartic Acid	56-84-8	98%	25mg	¥794.68	2023-09-15

L-Aspartic acid Synthesis

L-Aspartic acid Suppliers

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

Audited Supplier

(CAS:56-84-8)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

SHEN YANG DE LAI ER Biotechnology Co., Ltd.

Audited Supplier

(CAS:56-84-8)

MR./MRS.:YU JING LI

Phone:15942301471

Email:3685504676@qq.com

Shanghai Jixiang Biotechnology Co.,Ltd

Audited Supplier

(CAS:56-84-8)

MR./MRS.:ZHU JING LI

Phone:17651674962

Email:710378061@qq.com

Kono Chem Co.,Ltd

Audited Supplier

(CAS:56-84-8)

MR./MRS.:GAO JING LI

Phone:13289246953

Email:info@konochemical.com

HEROCHEM

Audited Supplier

(CAS:56-84-8)

MR./MRS.:HU JING LI

Phone:13585883992

Email:herochem021@163.com

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:56-84-8)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:56-84-8)

MR./MRS.:ZHANG HUAN

Phone:18827031272

Email:1438980011@qq.com

Suzhou Yacoo Science Co.,Ltd.

Audited Supplier

(CAS:56-84-8)

MR./MRS.:YA KE

Phone:13451648594

Email:sales@yacoo.com.cn

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:56-84-8)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

L-Aspartic acid Related Literature

1. The influence of l-aspartic acid on calcium carbonate nucleation and growth revealed by in situ liquid phase TEM

Mariana M. Longuinho,Vinavadini Ramnarain,Nathaly Ortiz Pe?a,Dris Ihiawakrim,Rubén Soria-Martínez,Marcos Farina,Ovidiu Ersen,André L. Rossi CrystEngComm 2022 24 2602
2. Bioactive titaminates from molecular layer deposition

L. Momtazi,H. H. S?nsteby,D. A. Dartt,J. R. Eidet,O. Nilsen RSC Adv. 2017 7 20900
3. Efficient detection of l-aspartic acid and l-glutamic acid by self-assembled fluorescent microparticles with AIE and FRET activities

Wen-Juan Qu,Tingting Liu,Yongping Chai,Dongyan Ji,Yu-Xin Che,Jian-Peng Hu,Hong Yao,Qi Lin,Tai-Bao Wei,Bingbing Shi Org. Biomol. Chem. 2023 21 4022
4. Turbidimetric flow method for the enantiomeric discrimination of L- and D-aspartic acid

Monika Hosse,Evaristo Ballesteros,Mercedes Gallego,Miguel Valcárcel Analyst 1996 121 1397
5. Aspartic acid based metal–organic frameworks with dual function of NADH peroxidase and glycerol dehydrogenase-mimicking activities

Shuli Liu,Xiaoling Wu,Jun Xiong,Xin Yuan,Min-Hua Zong,Wen-Yong Lou Mater. Chem. Front. 2022 6 3391
6. Novel aspartic-based bio-MOF adsorbent for effective anionic dye decontamination from polluted water

Eslam Salama,Mohamed Ghanim,Hassan Shokry Hassan,Wael A. Amer,El-Zeiny M. Ebeid,Ahmed H. El-Shazly,Mona Ossman,Marwa F. Elkady RSC Adv. 2022 12 18363
7. Hydrolysis of aspartic acid phosphoramidate nucleotides: a comparative quantum chemical study

Servaas Michielssens,Nguyen Tien Trung,Matheus Froeyen,Piet Herdewijn,Minh Tho Nguyen,Arnout Ceulemans Phys. Chem. Chem. Phys. 2009 11 7274
8. Simultaneous detection of l-aspartic acid and glycine using wet-chemically prepared Fe3O4@ZnO nanoparticles: real sample analysis

Mohammad Musarraf Hussain,Abdullah M. Asiri,Mohammed M. Rahman RSC Adv. 2020 10 19276
9. Biosynthesis of l-alanine from cis-butenedioic anhydride catalyzed by a triple-enzyme cascade via a genetically modified strain

Ruizhi Cui,Zhongmei Liu,Puyi Yu,Li Zhou,Zhemin Zhou Green Chem. 2021 23 7290
10. Recalibrating the calcium trap in amino acid carboxyl groups via classical molecular dynamics simulations

Janou A. Koskamp,Sergio E. Ruiz Hernandez,Nora H. de Leeuw,Mariette Wolthers Phys. Chem. Chem. Phys. 2023 25 1220

Related Categories

56-84-8 (L-Aspartic acid) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:56-84-8)L-Aspartic acid

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:56-84-8)L-Aspartic acid

Purity:99%

Quantity:5kg

Price($):207.0

Cas no 56-84-8 (L-Aspartic acid)

L-Aspartic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-Aspartic acid Security Information

L-Aspartic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

L-Aspartic acid Price

L-Aspartic acid Synthesis

L-Aspartic acid Suppliers

L-Aspartic acid Related Literature

Related Categories

56-84-8 (L-Aspartic acid) Related Products